Cas no 51068-78-1 (2-hydroxy-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-hydroxy-1-(morpholin-4-yl)ethan-1-one
• CAS No: 51068-78-1
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD08436413
• CID: 1570518
• PubChem ID: 6480484
• Update Time: 2025-10-30

2-hydroxy-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1-morpholin-4-ylethanone
• 4-hydroxyacetylmorpholine
• 2-hydroxy-1-(morpholin-4-yl)ethan-1-one
• 4-(Hydroxyacetyl)morpholin
• 2-hydroxy-1-(morpholin-4-yl)ethanone
• AC1O59HV
• 4-glycolyl-morpholine
• CTK4J3569
• 2-MORPHOLIN-4-YL-2-OXOETHANOL
• 4-glycolylmorpholine
• CHEMBL447999
• 4-hydroxyacetyl-morpholine
• SureCN424000
• AC1Q7BHN
• 2-Hydroxy-1-morpholinoethanone
• 2-hydroxy-1-(4-morpholinyl)Ethanone
• 2-(4-morpholinyl)-2-oxoethanol
• 4-(Hydroxyacetyl)morpholine
• PHCSTEJVICOGEJ-UHFFFAOYSA-N
• 4-Morpholineethanol, .beta.-oxo-
• BCP15284
• 2-hydroxy-1-morpholin-4-yl-ethanone
• EX-A606
• EN300-70344
• DTXSID30424295
• MFCD08436413
• SY105178
• AB44986
• 51068-78-1
• CS-0028591
• AO-365/41652214
• Z431952730
• A871384
• 2-hydroxy-1-morpholinoethan-1-one
• J-690311
• W10210
• DA-26154
• AMY3665
• 2-Hydroxy-1-(4-morpholinyl)-ethanone; Morpholine, 4-(hydroxyacetyl)- (9CI)
• SCHEMBL424000
• BCA06878
• BS-13277
• AKOS009590767
• 2-HYDROXY-1-MORPHOLINO-ETHANONE

• MDL： MFCD08436413
• Inchi： 1S/C6H11NO3/c8-5-6(9)7-1-3-10-4-2-7/h8H,1-5H2
• InChI Key： PHCSTEJVICOGEJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CO)=O)CC1

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: -1.3

Experimental Properties

• Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 80-83 ºC (ethyl acetate )
• Boiling Point: 326.1°C at 760 mmHg
• Solubility: Soluble (524 g/l) (25 º C),

2-hydroxy-1-(morpholin-4-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-hydroxy-1-(morpholin-4-yl)ethan-1-one

Chemical Profile of 2-hydroxy-1-(morpholin-4-yl)ethan-1-one (CAS No. 51068-78-1)

2-hydroxy-1-(morpholin-4-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 51068-78-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxy functional group and a morpholine moiety, has garnered attention due to its structural versatility and potential biological activity. The presence of both a hydroxyl and a morpholine group makes it an intriguing candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

The compound’s structure, characterized by an ethanone backbone connected to a morpholine ring via an N-substituent, suggests potential interactions with biological targets. The morpholine ring, known for its ability to enhance solubility and metabolic stability, is a common pharmacophore in drug development. In contrast, the hydroxy group can participate in hydrogen bonding, influencing both the compound’s solubility and its binding affinity to biological receptors. This dual functionality positions 2-hydroxy-1-(morpholin-4-yl)ethan-1-one as a promising scaffold for the synthesis of small-molecule drugs.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have indicated that derivatives of 2-hydroxy-1-(morpholin-4-yl)ethan-1-one may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory pathways. For instance, modifications to the hydroxyl or morpholine substituents could modulate binding affinity to cyclooxygenase (COX) enzymes, which are central targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

In parallel, synthetic methodologies have seen significant progress, particularly in the efficient preparation of complex heterocyclic compounds. The synthesis of 2-hydroxy-1-(morpholin-4-yl)ethan-1-one can be achieved through multi-step reactions involving condensation, cyclization, and functional group transformations. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined these processes, allowing for higher yields and purities. Additionally, green chemistry principles have been integrated into these synthetic routes, minimizing waste and reducing environmental impact.

The pharmaceutical industry has long been interested in exploring novel analogs of existing drugs to improve efficacy and reduce side effects. 2-hydroxy-1-(morpholin-4-yl)ethan-1-one serves as an excellent starting point for such explorations. By systematically varying substituents on its core structure, researchers can generate libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead candidates for further optimization. For example, recent studies have highlighted the potential of morpholine derivatives as kinase inhibitors, which are critical in targeted cancer therapies.

Beyond its pharmaceutical applications, 2-hydroxy-1-(morpholin-4-yl)ethan-1-one also finds utility in chemical research as a building block for more complex molecules. Its ability to undergo further functionalization allows chemists to construct intricate scaffolds with tailored properties. This has implications not only in drug discovery but also in materials science, where such molecules can be incorporated into polymers or catalysts designed for specific applications.

The role of computational modeling in understanding the behavior of 2-hydroxy-1-(morpholin-4-yl)ethan-1-one cannot be overstated. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its structure and dynamics. These data are often integrated with quantum mechanical calculations to elucidate reaction mechanisms and predict physicochemical properties like solubility and partition coefficients.

In conclusion,2-hydroxy-1-(morpholin-4-yl)ethanone (CAS No. 51068–78–1) represents a fascinating compound with broad potential applications in pharmaceuticals and chemical research. Its unique structural features—comprising both hydroxyl and morpholine functionalities—make it a versatile scaffold for drug design. As research continues to uncover new synthetic strategies and computational tools, the future prospects for this compound remain promising.